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Compound of Interest
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Cat. No.: B1265120

Get Quote

Executive Summary
Jerantinine D is a complex Aspidosperma indole alkaloid isolated from the leaf extract of the

Malayan plant Tabernaemontana corymbosa. As a member of the Jerantinine series (A–G), it

represents a potent class of microtubule-targeting agents (MTAs) that function as destabilizers.

Unlike taxanes (stabilizers) or vinca alkaloids (which bind the vinca site), the Jerantinine

scaffold targets the colchicine-binding site on tubulin, inducing G2/M cell cycle arrest and

subsequent apoptosis. This guide details the physicochemical properties, isolation protocols,

and biological mechanisms of Jerantinine D, positioning it as a critical scaffold for overcoming

multidrug resistance (MDR) in oncology.

Part 1: Chemical Architecture & Properties
Structural Classification
Jerantinine D belongs to the Aspidosperma class of indole alkaloids.[1] Its core skeleton is

characterized by a pentacyclic system containing an indole moiety fused to a complex aliphatic

cage.

Chemical Family: Indole Alkaloid (Aspidosperma type)[1][2][3][4]
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Core Scaffold: Pentacyclic system with a carbomethoxy group at C-16.

Key Structural Features:

Indole Nucleus: Provides aromatic stability and potential for π-π stacking interactions

within the tubulin binding pocket.

Piperidine Ring: Essential for the basicity and solubility of the molecule.

Substituents: The Jerantinine series is defined by specific oxygenation patterns. While

Jerantinine A is characterized by a 3-hydroxy substitution and specific methoxy groups,

Jerantinine D is a congener distinguished by variations in stereochemistry or oxidation

state at the C-3 or C-14/15 positions (refer to Kam et al., 2008 for specific NMR

assignments of the D congener).

Physicochemical Profile (In Silico/Observed)
The following properties are characteristic of the bioactive Jerantinine series and are applicable

to Jerantinine D for drug development purposes.

Property Value / Characteristic
Relevance to Drug
Delivery

Molecular Weight ~350–400 Da
Compliant with Lipinski’s Rule

of 5 for oral bioavailability.

LogP (Predicted) 2.5 – 3.5
Moderate lipophilicity ensures

membrane permeability.

H-Bond Donors 1–2 (Indole NH, OH)

Critical for binding site

interaction (e.g., Val181 in

tubulin).

H-Bond Acceptors 4–6 (Esters, N-atoms)
Facilitates water solubility and

receptor docking.

Solubility
Low in water; Soluble in

MeOH, CHCl3

Requires formulation (e.g.,

liposomes) for in vivo efficacy.
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Part 2: Isolation & Characterization Protocol
Botanical Source[4][5]

Species:Tabernaemontana corymbosa (Apocynaceae).[1][2][5]

Location: Native to Southeast Asia (specifically Malaysia).

Biosafety: The crude extract is cytotoxic; handle with appropriate PPE.

Extraction Workflow (Acid-Base Partitioning)
This protocol utilizes the basicity of the tertiary amine in the aspidosperma skeleton to separate

Jerantinine D from non-alkaloidal components.

Reagents: Methanol (MeOH), Ammonia (NH4OH), Chloroform (CHCl3), Sulfuric Acid (H2SO4),

Silica Gel.

Maceration: Dry, ground leaves (1 kg) are macerated in MeOH (5 L) for 72 hours at room

temperature.

Concentration: Evaporate solvent under reduced pressure (Rotavap) to yield a crude

methanolic extract.

Acidification: Re-suspend crude extract in 5% H2SO4. Filter to remove non-polar lipids and

chlorophyll.

Basification: Adjust pH of the aqueous filtrate to pH 9–10 using concentrated NH4OH.

Extraction: Partition the basic aqueous layer with CHCl3 (3 x 500 mL). Collect the organic

layer.

Drying: Dry organic layer over anhydrous Na2SO4 and concentrate to yield the Crude

Alkaloid Fraction.

Purification: Subject the fraction to column chromatography (Silica Gel 60). Elute with a

gradient of Hexane:Ethyl Acetate. Jerantinine D typically elutes in mid-polarity fractions

(alongside Jerantinine A and B).
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Final Isolation: Use High-Performance Liquid Chromatography (HPLC) (C18 column,

MeOH:H2O gradient) to resolve Jerantinine D from its congeners.

Visualization: Extraction Logic
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Caption: Acid-base fractionation strategy to isolate alkaloid fraction followed by

chromatographic resolution.

Part 3: Biological Mechanism of Action
Primary Target: Tubulin Destabilization
Jerantinine D, like its congener Jerantinine A, acts as a Microtubule Destabilizing Agent

(MDA).

Binding Site: Colchicine-binding site (interface between α- and β-tubulin).[1]

Mechanism:

The alkaloid binds to the β-tubulin subunit.

It prevents the "curved-to-straight" conformational change required for microtubule

polymerization.

This leads to microtubule depolymerization and the formation of paracrystals.

Consequence: The mitotic spindle cannot form, triggering the Spindle Assembly Checkpoint

(SAC).

Secondary Target: PLK1 Inhibition
Evidence suggests the Jerantinine series inhibits Polo-like Kinase 1 (PLK1), a critical regulator

of mitotic entry. This dual mechanism (Tubulin + PLK1) distinguishes it from classical vinca

alkaloids.

Downstream Signaling (Apoptosis)
The G2/M arrest creates a cellular stress signal that shifts the balance of Bcl-2 family proteins:

Bcl-2 (Anti-apoptotic): Downregulated.

Bax (Pro-apoptotic): Upregulated.
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Result: Mitochondrial outer membrane permeabilization (MOMP), release of cytochrome c,

and activation of Caspase-3/9.

Visualization: Signaling Pathway
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Caption: Dual-targeting mechanism inducing apoptosis via tubulin destabilization and PLK1

inhibition.

Part 4: Experimental Validation Protocols
MTT Cytotoxicity Assay
To validate the potency of Jerantinine D, researchers must compare it against standard

chemotherapeutics (Vincristine, Paclitaxel).

Protocol:

Seeding: Seed cancer cells (e.g., KB, MCF-7, A549) in 96-well plates (3,000 cells/well).

Incubate for 24h.

Treatment: Treat cells with Jerantinine D at serial dilutions (e.g., 0.01 µM to 10 µM). Include

DMSO control (<0.1%).

Incubation: Incubate for 72 hours at 37°C, 5% CO2.

Labeling: Add MTT reagent (5 mg/mL) and incubate for 3–4 hours until purple formazan

crystals form.

Solubilization: Dissolve crystals in DMSO.
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Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Expected Results (Reference Range):

KB Cells (Nasopharyngeal): IC50 < 1.0 µM[2][3][4]

Vincristine-Resistant Cells (VJ300): IC50 < 2.0 µM (Jerantinines retain potency in MDR cell

lines).[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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